4,5-dimethoxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 4,5-dimethoxy-2-[[2-(3-methoxyphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C18H19NO7/c1-23-11-5-4-6-12(7-11)26-10-17(20)19-14-9-16(25-3)15(24-2)8-13(14)18(21)22/h4-9H,10H2,1-3H3,(H,19,20)(H,21,22)
• InChI Key: BYDAJDXIMRBBLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)NC2=CC(=C(C=C2C(=O)O)OC)OC
• Molecular Formula: C18H19NO7
• Molecular Weight: 361.3 g/mol

Description

4,5-dimethoxy-2-{[(3-methoxyphenoxy)acetyl]amino}benzoic acid is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as DMAPA and is a derivative of benzoic acid. DMAPA is a white crystalline powder that is soluble in water and has a molecular weight of 375.4 g/mol.

Mechanism of Action

The mechanism of action of DMAPA is not fully understood, but it is believed to act through the inhibition of certain enzymes. Specifically, DMAPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
DMAPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. DMAPA has also been shown to inhibit the growth of certain cancer cells and viruses.

Advantages and Limitations for Lab Experiments

One advantage of using DMAPA in scientific research is its ability to inhibit the activity of certain enzymes, making it a potential target for drug development. However, one limitation of using DMAPA in lab experiments is its potential toxicity, which can vary depending on the dose and route of administration.

Future Directions

There are several potential future directions for research involving DMAPA. One area of interest is the development of DMAPA-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the study of DMAPA's effects on viral infections, particularly in the context of emerging viral diseases. Additionally, further research is needed to fully understand the mechanism of action of DMAPA and its potential toxicity.

Scientific Research Applications

DMAPA has been studied extensively for its potential use in scientific research. It has been shown to have a variety of biological effects, including anti-inflammatory, anti-tumor, and anti-viral properties. DMAPA has also been shown to inhibit the activity of certain enzymes, making it a potential target for drug development.